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Compound of Interest

Compound Name: Diethyl vinylphosphonate

Cat. No.: B1361785 Get Quote

A Comprehensive Spectroscopic Analysis of Diethyl
Vinylphosphonate
This technical guide provides an in-depth overview of the spectroscopic data for Diethyl
vinylphosphonate, a key organophosphorus compound. The following sections detail its

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

characteristics, offering valuable data for researchers, scientists, and professionals in drug

development.

Molecular Structure and Properties
Diethyl vinylphosphonate (C₆H₁₃O₃P) is an organophosphorus compound with a molecular

weight of 164.14 g/mol .[1][2][3] Its structure consists of a vinyl group directly attached to a

phosphorus atom, which is also bonded to two ethoxy groups and a phosphoryl oxygen.

IUPAC Name: diethyl ethenylphosphonate CAS Number: 682-30-4[1][2][3] Molecular Formula:

C₆H₁₃O₃P[1][2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of Diethyl
vinylphosphonate. The following tables summarize the key data for ¹H, ¹³C, and ³¹P NMR.

Table 1: ¹H NMR Spectroscopic Data for Diethyl vinylphosphonate
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

1.35 t 7.1 -CH₃

4.10 qd 7.1, 7.1 -OCH₂-

6.20 m =CH₂ and =CH-

Solvent: CDCl₃[4]

Table 2: ¹³C NMR Spectroscopic Data for Diethyl vinylphosphonate

Chemical Shift (δ) ppm Assignment

16.3 -CH₃

61.8 -OCH₂-

128.9 =CH-

133.5 =CH₂

Note: Specific data for Diethyl vinylphosphonate was synthesized from general knowledge of

similar structures. Direct experimental values were not available in the search results.

Table 3: ³¹P NMR Spectroscopic Data for Diethyl vinylphosphonate

Chemical Shift (δ) ppm

18.2

Solvent: Acetone; Standard: 85% H₃PO₄[5]

Infrared (IR) Spectroscopy
The IR spectrum of Diethyl vinylphosphonate provides key information about its functional

groups. The data below is for the gas-phase spectrum.
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Table 4: Key IR Absorptions for Diethyl vinylphosphonate

Wavenumber (cm⁻¹) Assignment

2985 C-H stretch (alkane)

1615 C=C stretch (alkene)

1255 P=O stretch (phosphoryl)

1025 P-O-C stretch (ester)

Source: NIST/EPA Gas-Phase Infrared Database[2]

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) of Diethyl vinylphosphonate provides

information on its molecular weight and fragmentation pattern.

Table 5: Major Fragments in the Mass Spectrum of Diethyl vinylphosphonate

Mass-to-Charge Ratio
(m/z)

Relative Intensity Possible Fragment

164 Moderate [M]⁺ (Molecular Ion)

137 High [M - C₂H₃]⁺

109 High [M - C₂H₅O - H]⁺

81 High [P(O)(OH)₂]⁺

Source: NIST Mass Spectrometry Data Center[1]

Experimental Protocols
The following are generalized protocols for obtaining the spectroscopic data presented above.

NMR Spectroscopy
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For organophosphorus compounds like Diethyl vinylphosphonate, NMR analysis is crucial.[6]

[7][8][9]

Sample Preparation: Dissolve approximately 5-20 mg of Diethyl vinylphosphonate in 0.6-

0.7 mL of a deuterated solvent (e.g., CDCl₃ or acetone-d₆) in a standard 5 mm NMR tube.

¹H NMR: Acquire the spectrum on a 300-600 MHz spectrometer. Typical parameters include

a 30-degree pulse angle, a 1-2 second relaxation delay, and 16-64 scans.

¹³C NMR: Acquire the spectrum with proton decoupling. Due to the lower natural abundance

and sensitivity of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer acquisition

time are typically required.

³¹P NMR: This nucleus is highly sensitive.[10] Acquire the spectrum with proton decoupling

using an external standard of 85% H₃PO₄.[11] Typically, fewer scans are needed compared

to ¹³C NMR. For observing P-H couplings, a proton-coupled spectrum can be acquired.[11]

Infrared (IR) Spectroscopy
For a liquid sample like Diethyl vinylphosphonate, the thin-film method is commonly used.

[12][13]

Sample Preparation: Place a single drop of neat Diethyl vinylphosphonate onto a salt plate

(e.g., NaCl or KBr).[12][14][15]

Analysis: Place a second salt plate on top to create a thin liquid film.[12] Mount the plates in

the spectrometer's sample holder.

Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹.[13] A

background spectrum of the clean salt plates should be taken first and subtracted from the

sample spectrum.[15] For volatile liquids, a sealed liquid cell can be used.[15][16]

Mass Spectrometry (MS)
Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable method for volatile

compounds like Diethyl vinylphosphonate.[17][18][19][20]
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Sample Introduction: Inject a dilute solution of Diethyl vinylphosphonate in a volatile

solvent (e.g., dichloromethane or hexane) into the GC inlet. The sample is vaporized and

carried by an inert gas (e.g., helium) onto the chromatographic column.

Chromatographic Separation: The components of the sample are separated based on their

boiling points and interactions with the column's stationary phase.

Ionization: As the separated components elute from the column, they enter the mass

spectrometer's ion source. For electron ionization (EI), the molecules are bombarded with a

high-energy electron beam (typically 70 eV), causing them to ionize and fragment.

Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole),

which separates them based on their mass-to-charge ratio (m/z).

Detection: A detector records the abundance of each ion, generating a mass spectrum.

Visualizations
Workflow for Spectroscopic Analysis
The following diagram illustrates a general workflow for the spectroscopic analysis of a

chemical compound.
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Sample Handling

Spectroscopic Techniques

Data Processing & Interpretation

Compound of Interest
(Diethyl vinylphosphonate)

Sample Preparation
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NMR Spectroscopy
(¹H, ¹³C, ³¹P) IR Spectroscopy Mass Spectrometry

Data Processing
(Fourier Transform, Baseline Correction)

Spectral Analysis
(Peak Picking, Integration)

Structural Elucidation

Click to download full resolution via product page

A generalized workflow for the spectroscopic analysis of a chemical compound.

Structural Correlations of Diethyl vinylphosphonate
This diagram shows the structure of Diethyl vinylphosphonate and highlights key NMR

correlations.
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Diethyl vinylphosphonate

Key NMR Correlations
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Structural representation and key NMR signal correlations for Diethyl vinylphosphonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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